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Compound of Interest

Compound Name: (S)-N-Demethyl Dapoxetine

CAS No.: 1202160-36-8

Cat. No.: B1147384

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

(S)-N-Demethyl Dapoxetine, a primary metabolite of Dapoxetine.[1] Intended for researchers,

scientists, and professionals in drug development, this document delves into the nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data essential for the

unequivocal identification and characterization of this compound. The methodologies and

interpretations presented herein are grounded in established analytical principles to ensure

scientific integrity and practical applicability.

Introduction
(S)-N-Demethyl Dapoxetine is a key metabolite formed through the N-demethylation of

Dapoxetine, a selective serotonin reuptake inhibitor (SSRI) used for the treatment of premature

ejaculation.[2][3] As a significant impurity and metabolite, its unambiguous identification is

crucial for quality control in the synthesis of Dapoxetine and for understanding its

pharmacokinetic profile.[4] This guide provides the foundational spectroscopic data necessary

for these analytical endeavors.
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The molecular structure of (S)-N-Demethyl Dapoxetine is presented below. The spectroscopic

data that follows is a direct consequence of the arrangement of atoms and functional groups

within this molecule.

Molecular Structure of (S)-N-Demethyl Dapoxetine

Caption: Chemical structure of (S)-N-Demethyl Dapoxetine.

Mass Spectrometry (MS)
Mass spectrometry is a cornerstone technique for determining the molecular weight and

elemental composition of a compound. For (S)-N-Demethyl Dapoxetine, electrospray

ionization (ESI) is a suitable soft ionization technique that typically yields the protonated

molecule [M+H]⁺.

Table 1: Mass Spectrometry Data for (S)-N-Demethyl Dapoxetine

Parameter Value Source

Molecular Formula C₂₀H₂₁NO Inferred

Molecular Weight 291.39 g/mol Calculated

Monoisotopic Mass 291.1623 Da Calculated

Predicted [M+H]⁺ 292.1696 m/z Calculated

Note: The hydrochloride salt, (S)-N-Methyl-3-(naphthalen-1-yloxy)-1-phenylpropan-1-amine

hydrochloride, has a molecular formula of C₂₀H₂₂ClNO and a molecular weight of 327.85 g/mol

.

Fragmentation Pattern
Tandem mass spectrometry (MS/MS) provides valuable structural information through the

fragmentation of a selected precursor ion. While specific MS/MS data for (S)-N-Demethyl
Dapoxetine is not readily published, a predicted fragmentation pattern can be derived from the

known fragmentation of the parent compound, Dapoxetine.[5]

Predicted Fragmentation Pathway
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Caption: Predicted ESI-MS/MS fragmentation of (S)-N-Demethyl Dapoxetine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful technique for elucidating the detailed structure of

organic molecules. The following tables outline the predicted ¹H and ¹³C NMR chemical shifts

for (S)-N-Demethyl Dapoxetine. These predictions are based on the known spectra of

Dapoxetine and related structures, as well as standard chemical shift increments.[6]

¹H NMR Spectroscopy
Table 2: Predicted ¹H NMR Chemical Shifts for (S)-N-Demethyl Dapoxetine
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Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

N-CH₃ ~2.4 s 3H

N-H Variable br s 1H

CH₂-CH-N ~2.2-2.4 m 2H

CH-N ~3.8-4.0 t 1H

O-CH₂ ~4.2-4.4 t 2H

Phenyl-H ~7.2-7.4 m 5H

Naphthyl-H ~6.9-8.2 m 7H

Note: Spectra are typically recorded in solvents such as CDCl₃ or DMSO-d₆. The chemical

shifts can vary depending on the solvent and concentration.

¹³C NMR Spectroscopy
Table 3: Predicted ¹³C NMR Chemical Shifts for (S)-N-Demethyl Dapoxetine

Carbon Assignment Predicted Chemical Shift (δ, ppm)

N-CH₃ ~35

CH₂-CH-N ~38

CH-N ~60

O-CH₂ ~68

Phenyl-C (quaternary) ~140

Phenyl-CH ~126-129

Naphthyl-C (quaternary) ~120-155

Naphthyl-CH ~105-128

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1147384/docs?utm_src=pdf-body#spectroscopic-characterization-of-s-n-demethyl-dapoxetine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147384?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of (S)-N-Demethyl Dapoxetine is expected to show characteristic absorption bands

for its amine, aromatic, and ether functionalities.

Table 4: Predicted IR Absorption Frequencies for (S)-N-Demethyl Dapoxetine

Functional Group
Predicted Wavenumber
(cm⁻¹)

Intensity

N-H Stretch (secondary amine) 3300-3500 Medium

C-H Stretch (aromatic) 3000-3100 Medium

C-H Stretch (aliphatic) 2850-3000 Medium

C=C Stretch (aromatic) 1450-1600 Medium to Strong

C-N Stretch (amine) 1020-1250 Medium

C-O Stretch (ether) 1000-1300 Strong

Experimental Protocols
The following are generalized experimental protocols for acquiring the spectroscopic data

discussed.

Mass Spectrometry (LC-MS)
Sample Preparation: Dissolve a small amount of (S)-N-Demethyl Dapoxetine in a suitable

solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 µg/mL.

Chromatographic Separation (Optional but Recommended): Inject the sample onto a C18

HPLC column. Use a gradient elution with mobile phases such as water with 0.1% formic

acid (A) and acetonitrile with 0.1% formic acid (B).

Mass Spectrometric Analysis:

Ionization Mode: Electrospray Ionization (ESI), positive mode.
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Scan Range: m/z 100-500 for full scan analysis.

MS/MS Analysis: Select the precursor ion (e.g., m/z 292.17) for collision-induced

dissociation (CID) and acquire the product ion spectrum.

NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of (S)-N-Demethyl Dapoxetine in approximately 0.6

mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

¹H NMR Acquisition:

Spectrometer Frequency: 400 MHz or higher for better resolution.

Number of Scans: 16-32.

Reference: Tetramethylsilane (TMS) at 0 ppm.

¹³C NMR Acquisition:

Spectrometer Frequency: 100 MHz or higher.

Number of Scans: 1024 or more due to the lower natural abundance of ¹³C.

Reference: Solvent peak (e.g., CDCl₃ at 77.16 ppm).

IR Spectroscopy (FT-IR)
Sample Preparation (ATR): Place a small amount of the solid sample directly onto the

attenuated total reflectance (ATR) crystal.

Data Acquisition:

Scan Range: 4000-400 cm⁻¹.

Number of Scans: 16-32.

Resolution: 4 cm⁻¹.
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Acquire a background spectrum of the clean ATR crystal before running the sample.

Conclusion
The spectroscopic data and methodologies presented in this technical guide provide a robust

framework for the identification and characterization of (S)-N-Demethyl Dapoxetine. While

some of the data presented is predictive due to the limited availability of published spectra for

this specific metabolite, the interpretations are based on well-established principles of

spectroscopic analysis and comparison with the parent compound, Dapoxetine. This guide

serves as a valuable resource for researchers and scientists involved in the analysis of

Dapoxetine and its related substances.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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